Cas no 313824-02-1 (Phenol, 4-[[2-(2-naphthalenyl)-4-quinolinyl]amino]-)

• Product name: Phenol, 4-[[2-(2-naphthalenyl)-4-quinolinyl]amino]-
• CAS No: 313824-02-1
• MF: C₂₅H₁₈N₂O
• MW: 362.423225879669
• CID: 1446984
• PubChem ID: 44296995

Phenol, 4-[[2-(2-naphthalenyl)-4-quinolinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[2-(2-naphthalenyl)-4-quinolinyl]amino]-
• 4-[(2-naphthalen-2-ylquinolin-4-yl)amino]phenol
• 313824-02-1
• 4-{[2-(Naphthalen-2-yl)quinolin-4-yl]amino}phenol
• CHEMBL53093
• DTXSID50658196

• Inchi： InChI=1S/C25H18N2O/c28-21-13-11-20(12-14-21)26-25-16-24(27-23-8-4-3-7-22(23)25)19-10-9-17-5-1-2-6-18(17)15-19/h1-16,28H,(H,26,27)
• InChI Key： WPRSYWMNVDOMLM-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C(C=CC2=C1)C3=NC4=CC=CC=C4C(=C3)NC5=CC=C(C=C5)O

Computed Properties

• Exact Mass: 362.14204
• Monoisotopic Mass: 362.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2A^2
• XLogP3: 6.3

Experimental Properties

• PSA: 45.15